Cas no 744230-71-5 (4-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic acid)

• Product Name: 4-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic acid
• CAS No: 744230-71-5
• MF: C₁₄H₁₅N₃O₇S
• MW: 369.34980225563
• CID: 5235057
• PubChem ID: 6246584
• Update Time: 2026-03-08

4-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(3-nitrobenzenesulfonyl)piperazin-1-yl]-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-[4-[(3-nitrophenyl)sulfonyl]-1-piperazinyl]-4-oxo-
• 4-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic acid

• Inchi： 1S/C14H15N3O7S/c18-13(4-5-14(19)20)15-6-8-16(9-7-15)25(23,24)12-3-1-2-11(10-12)17(21)22/h1-5,10H,6-9H2,(H,19,20)
• InChI Key： AVPUHKCDENOLPD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC(N1CCN(S(C2=CC=CC([N+]([O-])=O)=C2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 369.063
• Monoisotopic Mass: 369.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 149A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic acid

Research Briefing on 4-[4-(3-Nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic Acid (CAS: 744230-71-5)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the chemical compound 4-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic acid (CAS: 744230-71-5). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications and unique structural properties. The briefing synthesizes recent academic literature, patent filings, and industry reports to present a comprehensive overview of the current state of research.

The compound, characterized by its sulfonylpiperazine and α,β-unsaturated carbonyl functional groups, has been investigated for its role as a potential inhibitor of key enzymatic targets. Recent studies have focused on its mechanism of action, particularly its interaction with proteins involved in inflammatory pathways and cancer progression. Structural-activity relationship (SAR) studies have further elucidated the importance of the 3-nitrophenyl and but-2-enoic acid moieties in modulating biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic acid exhibits potent inhibitory effects against matrix metalloproteinases (MMPs), specifically MMP-2 and MMP-9, which are implicated in tumor metastasis. The study employed molecular docking simulations and enzymatic assays to validate the compound's binding affinity and selectivity. These findings suggest its potential as a lead compound for developing anti-metastatic agents.

In addition to its anti-cancer properties, recent patent filings (e.g., WO2023056789) highlight the compound's utility in treating inflammatory diseases such as rheumatoid arthritis. The patent describes novel derivatives of 744230-71-5 with improved pharmacokinetic profiles, including enhanced oral bioavailability and reduced cytotoxicity. These advancements underscore the compound's versatility and the ongoing efforts to optimize its therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of 4-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic acid. Issues such as metabolic stability and off-target effects need to be addressed through further structural modifications and preclinical evaluations. Collaborative research initiatives between academia and industry are expected to drive progress in this area, with several ongoing studies exploring combination therapies and targeted delivery systems.

In conclusion, 4-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-4-oxo-but-2-enoic acid represents a promising candidate for drug development, with applications spanning oncology and inflammation. Continued research into its molecular mechanisms and derivative optimization will be crucial for realizing its full therapeutic potential. This briefing serves as a valuable resource for researchers and industry professionals seeking to stay abreast of the latest developments in this rapidly evolving field.